Cas no 84309-54-6 (Sorbitan, mono((Z,Z,Z)-9,12,15-octadecatrienoate))

• Product Name: Sorbitan, mono((Z,Z,Z)-9,12,15-octadecatrienoate)
• CAS No: 84309-54-6
• MF: C₂₄H₄₀O₆
• MW: 424.570808410645
• CID: 723112
• PubChem ID: 44148461
• Update Time: 2025-04-19

Sorbitan, mono((Z,Z,Z)-9,12,15-octadecatrienoate) Chemical and Physical Properties

Names and Identifiers

• Sorbitan, mono((Z,Z,Z)-9,12,15-octadecatrienoate)
• Sorbitan, mono[(Z,Z,Z)-9,12,15-octadecatrienoate]
• 84309-54-6
• EINECS 282-711-8

• Inchi： 1S/C24H40O6/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22(27)30-21(18-25)24-23(28)20(26)19-29-24/h3-4,6-7,9-10,20-21,23-26,28H,2,5,8,11-19H2,1H3/b4-3-,7-6-,10-9-/t20-,21+,23+,24?/m0/s1
• InChI Key： UUVSUFIFJFBJJG-KSIWKAJXSA-N
• SMILES： O1C[C@@H]([C@H](C1[C@@H](CO)OC(CCCCCCC/C=C\C/C=C\C/C=C\CC)=O)O)O

Computed Properties

• Exact Mass: 424.28248899g/mol
• Monoisotopic Mass: 424.28248899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 17
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 96.2Ų